Cas no 1245643-77-9 (Ethyl 1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245643-77-9
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• MDL: MFCD13195263
• CID: 1035174
• PubChem ID: 71304234
• Update Time: 2024-01-16

Ethyl 1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-carboxylate
• AKOS016013918
• ethyl?1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate
• 1245643-77-9
• Ethyl1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate
• Ethyl 1-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxylate
• DTXSID10745197

• MDL： MFCD13195263
• Inchi： 1S/C12H10F3N3O2/c1-2-20-11(19)10-16-7-18(17-10)9-5-3-4-8(6-9)12(13,14)15/h3-7H,2H2,1H3
• InChI Key： RHJKBQPPUGZIJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N1C=NC(C(=O)OCC)=N1)(F)F

Computed Properties

• Exact Mass: 285.07251106g/mol
• Monoisotopic Mass: 285.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57Ų

Ethyl 1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)